molecular formula C12H18N2 B8298009 4-(1-Propylazetidin-3-yl)aniline

4-(1-Propylazetidin-3-yl)aniline

Cat. No.: B8298009
M. Wt: 190.28 g/mol
InChI Key: IIMIILBTAKVPGS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(1-Propylazetidin-3-yl)aniline is a useful research compound. Its molecular formula is C12H18N2 and its molecular weight is 190.28 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H18N2

Molecular Weight

190.28 g/mol

IUPAC Name

4-(1-propylazetidin-3-yl)aniline

InChI

InChI=1S/C12H18N2/c1-2-7-14-8-11(9-14)10-3-5-12(13)6-4-10/h3-6,11H,2,7-9,13H2,1H3

InChI Key

IIMIILBTAKVPGS-UHFFFAOYSA-N

Canonical SMILES

CCCN1CC(C1)C2=CC=C(C=C2)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

1-(3-(4-Nitrophenyl)azetidin-1-yl)propan-1-one (3.16 g, 13.49 mmol) was dissolved in ethanol (200 ml) and SnCl2.2H2O (15.20 g, 67.45 mmol) was added. The resulting mixture was refluxed for 8 h and then the solvent was removed under vacuum. The raw material was dissolved in ethyl acetate and washed successively with 2N aqueous NaOH (×2) and water. The organic layer was dried (Na2SO4), filtered through a pad of celite and evaporated. The crude 1-[3-(4-amino-phenyl)-azetidin-1-yl]-propan-1-one was then dissolved in tetrahydrofuran (THF) (200 ml) and 1M LiAlH4 in tetrahydrofuran (19.5 ml, 19.5 mmol) was added dropwise at 0° C. After stirring at room temperature for 2 h, the reaction mixture was carefully quenched with THF/H2O 9:1 (20 ml) at 0° C., then filtered through a pad of celite and the solvents were removed under reduced pressure. The crude 4-(1-propyl-azetidin-3-yl)-phenylamine was used without any further purification for the next step.
Name
1-(3-(4-Nitrophenyl)azetidin-1-yl)propan-1-one
Quantity
3.16 g
Type
reactant
Reaction Step One
Quantity
200 mL
Type
solvent
Reaction Step One
Quantity
15.2 g
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
19.5 mL
Type
reactant
Reaction Step Three

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